Cas no 1806045-40-8 (4-(Difluoromethyl)-2-fluoropyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-2-fluoropyridine-5-methanol
• CAS No: 1806045-40-8
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4922448
• Update Time: 2025-05-25

4-(Difluoromethyl)-2-fluoropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoropyridine-5-methanol

• Inchi： 1S/C7H6F3NO/c8-6-1-5(7(9)10)4(3-12)2-11-6/h1-2,7,12H,3H2
• InChI Key： VYXTUTJNCHJYRX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=CC=1CO)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-2-fluoropyridine-5-methanol

4-(Difluoromethyl)-2-fluoropyridine-5-methanol: A Comprehensive Overview

The compound CAS No. 1806045-40-8, also known as 4-(Difluoromethyl)-2-fluoropyridine-5-methanol, is a highly specialized organic molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in applications ranging from pharmaceuticals to advanced materials.

4-(Difluoromethyl)-2-fluoropyridine-5-methanol features a pyridine ring substituted with a difluoromethyl group at the 4-position, a fluorine atom at the 2-position, and a hydroxymethyl group at the 5-position. The presence of fluorine atoms in the molecule introduces interesting electronic effects, such as increased electron-withdrawing properties, which can significantly influence the compound's reactivity and stability. Recent studies have highlighted the importance of such fluorinated pyridine derivatives in drug design, where their ability to modulate pharmacokinetic properties is highly valued.

One of the most notable aspects of this compound is its potential in medicinal chemistry. Researchers have explored its role as a lead compound in the development of new drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The hydroxymethyl group at the 5-position provides a site for further functionalization, enabling chemists to design derivatives with enhanced bioavailability and selectivity. For instance, recent advancements in click chemistry have allowed for the efficient synthesis of bioactive analogs of 4-(Difluoromethyl)-2-fluoropyridine-5-methanol, paving the way for novel therapeutic interventions.

In addition to its medicinal applications, this compound has shown promise in materials science. Its unique electronic structure makes it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The fluorinated substituents contribute to improved charge transport properties, which are critical for high-performance electronic devices. Recent studies have demonstrated that incorporating 4-(Difluoromethyl)-2-fluoropyridine-5-methanol into polymer blends can enhance their conductivity without compromising mechanical stability.

The synthesis of 4-(Difluoromethyl)-2-fluoropyridine-5-methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective fluorination and functionalization. Researchers have recently reported improved synthetic routes that utilize transition metal catalysts to achieve higher yields and better purity levels. These advancements have made the compound more accessible for large-scale applications.

4-(Difluoromethyl)-2-fluoropyridine-5-methanol also exhibits interesting photophysical properties, making it a valuable tool in fluorescence sensing and imaging technologies. Its ability to emit light upon excitation has been leveraged in the development of sensors for detecting environmental pollutants and biological molecules. Recent breakthroughs in nanotechnology have enabled the integration of this compound into nanoparticles for targeted drug delivery systems, further expanding its potential in biomedical applications.

In conclusion, CAS No. 1806045-40-8, or 4-(Difluoromethyl)-2-fluoropyridine-5-methanol, stands out as a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future scientific endeavors. As research continues to uncover new possibilities for this compound, its impact on both academic and industrial sectors is expected to grow significantly.